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Compound of Interest

Compound Name: Furfuryl palmitate

Cat. No.: B1240702 Get Quote

Essential Safety and Handling Guide for Furfuryl
Palmitate
This guide provides crucial safety and logistical information for the handling and disposal of

Furfuryl Palmitate in a laboratory setting. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals.

Furfuryl palmitate is an ester combining furfuryl alcohol and palmitic acid. While specific

hazard data for this compound is limited, a conservative approach to handling is warranted

based on the known properties of its constituent parts and similar fatty acid esters. Fatty acid

esters are generally combustible and can cause skin and eye irritation.[1] Furfuryl alcohol, a

related compound, is associated with more significant hazards, including toxicity and potential

carcinogenicity.[2][3] Therefore, appropriate personal protective equipment and safe handling

practices are paramount.

Physical and Chemical Properties
A summary of the known physical and chemical properties of Furfuryl Palmitate is provided

below.
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Property Value

Molecular Formula C21H36O3

Molecular Weight 336.5 g/mol

Appearance No data available

Odor No data available

Boiling Point No data available

Flash Point
Combustible liquid (based on related

compounds)

Operational Plan: Personal Protective Equipment
(PPE)
A multi-layered approach to PPE is essential to minimize exposure and ensure safety during

the handling of Furfuryl Palmitate. The following table outlines the recommended PPE for

various laboratory activities.
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Activity
Eye & Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Transf

er

Safety glasses

with side shields

or safety

goggles.[1]

Nitrile or other

chemically

resistant gloves.

[4]

Standard lab

coat.

Not generally

required if

handled in a

well-ventilated

area or chemical

fume hood.[5]

Heating/Refluxin

g

Chemical safety

goggles and a

face shield.[4]

Chemically

resistant gloves

(e.g., nitrile).[4]

Flame-retardant

lab coat.

To be conducted

in a certified

chemical fume

hood.[2]

Large-Scale Ops

Chemical safety

goggles and a

face shield.[4]

Heavy-duty,

chemically

resistant gloves.

Chemical-

resistant apron

over a lab coat.

Use in a well-

ventilated area

with local

exhaust

ventilation or a

chemical fume

hood.[1][6] A

respirator may

be necessary for

large spills or

inadequate

ventilation.[1]

Spill Cleanup

Chemical safety

goggles and a

face shield.[4]

Chemically

resistant gloves.

[1][4]

Chemical-

resistant suit or

apron.

Air-purifying

respirator with

organic vapor

cartridges or a

self-contained

breathing

apparatus

(SCBA) for large

spills.[1]
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Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for handling Furfuryl
Palmitate, from preparation to disposal.
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Safe Handling Workflow for Furfuryl Palmitate

Preparation

Handling

Reaction/Procedure

Cleanup & Disposal

Review SDS of Related Compounds

Don Appropriate PPE

Work in a Well-Ventilated Area
(e.g., Chemical Fume Hood)

Weigh and Transfer Carefully

Keep Away from Ignition Sources

Monitor Reaction Progress

Maintain Stable Temperature

Segregate Waste

Label Waste Container Clearly

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Furfuryl Palmitate.
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Disposal Plan
Proper disposal of Furfuryl Palmitate and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.[7][8][9]

Step-by-Step Disposal Procedure:

Segregation: Do not mix Furfuryl Palmitate waste with other waste streams. Keep it in a

dedicated, properly labeled waste container.

Container: Use a chemically resistant, leak-proof container with a secure lid. The container

should be clearly labeled as "Hazardous Waste" and include the full chemical name

"Furfuryl Palmitate".

Solid Waste: Any materials contaminated with Furfuryl Palmitate, such as gloves, paper

towels, or absorbent pads, should be collected as solid hazardous waste. These items

should be double-bagged and placed in the designated solid waste container.

Liquid Waste: Unused or waste solutions of Furfuryl Palmitate should be collected in a

designated liquid hazardous waste container. The first rinse of any glassware that contained

the substance should also be collected as hazardous waste.[8]

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory. This area should be away from heat sources and incompatible materials.

Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety

(EHS) department.[9] Do not dispose of Furfuryl Palmitate down the drain or in the regular

trash.[9]

In the event of a spill, immediately alert personnel in the area. For small spills, use an inert

absorbent material, and for large spills, evacuate the area and contact your institution's

emergency response team.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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